Cas no 2223053-43-6 (1-(3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-methyl-1H-pyrazole)

1-(3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-methyl-1H-pyrazole structure
2223053-43-6 structure
Product Name:1-(3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-methyl-1H-pyrazole
CAS No:2223053-43-6
MF:C16H20BFN2O2
MW:302.151607513428
CID:6811033
PubChem ID:133551197
Update Time:2025-03-03

1-(3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 2223053-43-6
    • CS-31659
    • 1-(3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-methyl-1H-pyrazole
    • 3-Fluoro-5-(3-methyl-1H-pyrazol-1-yl)phenylboronic acid pinacol ester
    • Inchi: 1S/C16H20BFN2O2/c1-11-6-7-20(19-11)14-9-12(8-13(18)10-14)17-21-15(2,3)16(4,5)22-17/h6-10H,1-5H3
    • InChI Key: NWHVLGOWOPTOER-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=C(B2OC(C)(C)C(C)(C)O2)C=1)N1C=CC(C)=N1

Computed Properties

  • Exact Mass: 302.1601862Da
  • Monoisotopic Mass: 302.1601862Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.3Ų
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